8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine

• IUPAC Name: 8-bromo-2,2-dimethyl-3,4-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C10H12BrNO/c1-10(2)6-12-8-5-3-4-7(11)9(8)13-10/h3-5,12H,6H2,1-2H3
• InChI Key: LQSGLQSQTGNHEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=C(O1)C(=CC=C2)Br)C
• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol

Description

“8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine” is a chemical compound with the CAS Number: 625394-65-2. It has a molecular weight of 214.06. The compound is a brown liquid at room temperature.

Synthesis Analysis

The synthesis of such compounds has been a topic of interest for many organic and pharmaceutical chemists. The methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents, catalysts, and other procedures.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8BrNO/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-3,10H,4-5H2. This code provides a unique identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

As mentioned earlier, “8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine” is a brown liquid at room temperature.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine, also known as 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine:

Pharmaceutical Development

8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine has shown potential in the development of new pharmaceuticals. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Chemical Synthesis

This compound is valuable in chemical synthesis due to its reactivity and stability. It serves as a building block for synthesizing more complex molecules. Its bromine atom can be substituted with other functional groups, facilitating the creation of diverse chemical entities. .

Material Science

In material science, 8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine is used to develop advanced materials with specific properties. Researchers are investigating its incorporation into polymers and composites to enhance their mechanical strength, thermal stability, and chemical resistance. .

Catalysis

The compound’s structure makes it a potential catalyst or catalyst precursor in various chemical reactions. Its ability to facilitate reactions under mild conditions is of particular interest. .

Biological Research

In biological research, 8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine is used as a probe to study enzyme mechanisms and protein interactions. Its ability to bind to specific biological targets allows scientists to investigate the function and structure of enzymes and proteins. .

Environmental Science

The compound is also being explored for its potential in environmental science. Researchers are examining its use in the detection and removal of pollutants from water and soil. .

Agricultural Chemistry

In agricultural chemistry, 8-bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine is being studied for its potential as a pesticide or herbicide. Its ability to disrupt specific biological pathways in pests and weeds makes it a promising candidate for developing new agrochemicals. .

Medicinal Chemistry

The compound’s structure and reactivity make it a valuable tool in medicinal chemistry. Researchers are exploring its use in the design and synthesis of new drugs with improved efficacy and safety profiles. .

These diverse applications highlight the compound’s versatility and potential impact across multiple scientific fields. If you have any specific questions or need further details on any of these applications, feel free to ask!

Sigma-Aldrich

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.